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Compound of Interest

Compound Name: Thiazyl chloride

Cat. No.: B100330 Get Quote

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

Thiazyl chloride (NSCl), a reactive inorganic compound, and its more stable trimer, trithiazyl

trichloride ((NSCl)₃), are pivotal reagents in the field of sulfur-nitrogen chemistry. Their unique

reactivity makes them valuable precursors for the synthesis of a wide array of heterocyclic

compounds and sulfur-nitrogen-containing materials. This guide provides an in-depth overview

of the synthesis, properties, and key applications of thiazyl chloride, with a focus on its utility

in the construction of important chemical motifs.

Physicochemical and Spectroscopic Properties
Thiazyl chloride is a yellow-green gas at room temperature that readily trimerizes to a white

solid, trithiazyl trichloride. The monomer is a highly reactive species and is often generated in

situ for immediate use in chemical reactions.

Table 1: Physicochemical Properties of Thiazyl Chloride and its Trimer
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Property Thiazyl Chloride (NSCl)
Trithiazyl Trichloride
((NSCl)₃)

Molecular Formula ClNS Cl₃N₃S₃

Molar Mass 81.53 g/mol [1][2] 244.55 g/mol [3]

Appearance Yellow-green gas[2][3] White solid[3]

Density 1.57 g/cm³[2][4] -

Melting Point - 168 °C[3]

CAS Number 17178-58-4[2][3] 5964-00-1[3]

Table 2: Spectroscopic Data for Thiazyl Chloride

Spectroscopic Technique Observed Values

Infrared (Gas Phase) ν(N-S): 1324.0 cm⁻¹[2]

ν(S-Cl): 417.8 cm⁻¹[2]

Bending: 271 cm⁻¹[2]

¹⁴N NMR (in solution) +330 ppm[5]

¹⁴N NMR of (NSCl)₃ (in solution) -262 ppm[5]

Table 3: Molecular Geometry of Thiazyl Chloride (from Electron Diffraction)[2]

Parameter Value

N-S Bond Distance 1.448 ± 0.003 Å

S-Cl Bond Distance 2.159 ± 0.003 Å

N-S-Cl Bond Angle 117.51° ± 1.0°
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The most common and practical source of monomeric thiazyl chloride is the thermal pyrolysis

of its trimer, trithiazyl trichloride. The trimer itself can be synthesized through several routes.

Synthesis of Trithiazyl Trichloride ((NSCl)₃)
A primary method for synthesizing trithiazyl trichloride involves the chlorination of tetrasulfur

tetranitride (S₄N₄).

Tetrasulfur Tetranitride (S₄N₄)

Trithiazyl Trichloride ((NSCl)₃)

+ 6 Cl₂

Chlorine (Cl₂)

Click to download full resolution via product page

Caption: Synthesis of Trithiazyl Trichloride from S₄N₄.

Experimental Protocol: Synthesis of Trithiazyl Trichloride from S₄N₄[3]

Caution: This reaction should be carried out in a well-ventilated fume hood by trained

personnel, as it involves hazardous materials.

Reaction Setup: In a suitable reaction vessel, a solution of tetrasulfur tetranitride (S₄N₄) in a

dry, inert solvent such as carbon tetrachloride is prepared.

Chlorination: Chlorine gas (Cl₂) is bubbled through the S₄N₄ solution. The reaction is typically

carried out at room temperature.

Reaction Monitoring: The reaction progress can be monitored by the disappearance of the

characteristic orange color of the S₄N₄ solution.

Isolation: Upon completion of the reaction, the solvent is removed under reduced pressure to

yield crude trithiazyl trichloride.
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Purification: The crude product can be purified by recrystallization from a suitable solvent like

carbon tetrachloride or by sublimation.

Generation of Monomeric Thiazyl Chloride (NSCl)
Monomeric thiazyl chloride is obtained by the pyrolysis of the trimer under vacuum.

Trithiazyl Trichloride ((NSCl)₃) Thiazyl Chloride (NSCl)  Δ (100 °C, vacuum)

Click to download full resolution via product page

Caption: Generation of Monomeric Thiazyl Chloride via Pyrolysis.

Experimental Protocol: Pyrolysis of Trithiazyl Trichloride[3]

Caution: This procedure involves heating under vacuum and should be performed with

appropriate safety precautions.

Apparatus: A pyrolysis apparatus consisting of a tube furnace, a vacuum pump, and a cold

trap is assembled.

Pyrolysis: A sample of trithiazyl trichloride is placed in the pyrolysis tube. The system is

evacuated, and the tube is heated to approximately 100 °C.

Collection: The gaseous thiazyl chloride monomer is passed through a cold trap (e.g.,

cooled with liquid nitrogen) where it condenses.

In situ Use: Due to its high reactivity, the collected thiazyl chloride is typically used

immediately in subsequent reactions.

Key Reactions and Applications
Thiazyl chloride is a versatile reagent, primarily utilized in the synthesis of heterocyclic

compounds, particularly isothiazoles and thiadiazoles.

Synthesis of Isothiazoles
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Thiazyl chloride reacts with various organic substrates to form isothiazole rings. For instance,

the reaction with certain acetylenes can yield isothiazole derivatives.

Thiazyl Chloride (NSCl)

Isothiazole Derivative

Substituted Acetylene

Cycloaddition

Click to download full resolution via product page

Caption: General Scheme for Isothiazole Synthesis.

Experimental Protocol: Synthesis of a Disubstituted Isothiazole[6]

Reaction Setup: A solution of the desired substituted acetylene is prepared in an inert

solvent.

Reagent Addition: Freshly generated gaseous thiazyl chloride is bubbled through the

acetylene solution at a controlled temperature.

Reaction: The reaction mixture is stirred for a specified period to allow for the cycloaddition

to occur.

Workup and Purification: The reaction is quenched, and the product is extracted with a

suitable organic solvent. The crude product is then purified by column chromatography or

recrystallization.

Synthesis of Thiadiazoles
Thiazyl chloride and its trimer are also employed in the synthesis of 1,2,5-thiadiazoles through

reactions with alkenes.
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Trithiazyl Trichloride ((NSCl)₃)

1,2,5-Thiadiazole Derivative

Alkene

Cycloaddition

Click to download full resolution via product page

Caption: General Scheme for 1,2,5-Thiadiazole Synthesis.

Experimental Protocol: One-Pot Synthesis of a 1,2,5-Thiadiazole from an Alkene[7]

Reaction Mixture: A solution of the alkene and trithiazyl trichloride in an anhydrous solvent

like acetonitrile is prepared.

Reaction Conditions: The reaction is typically carried out at room temperature or with gentle

heating.

Monitoring: The progress of the reaction can be followed by techniques such as thin-layer

chromatography (TLC).

Isolation and Purification: After the reaction is complete, the solvent is removed, and the

residue is worked up. The desired 1,2,5-thiadiazole is purified by standard methods such as

column chromatography.

Conclusion
Thiazyl chloride and its trimer are indispensable reagents in inorganic and organic synthesis.

Their ability to serve as a source of the "NSCl" unit provides a direct and efficient pathway to a

variety of sulfur-nitrogen heterocycles. The experimental protocols and data presented in this

guide are intended to provide a solid foundation for researchers and professionals working in

chemical synthesis and drug development, enabling the further exploration and application of

this fascinating class of compounds. The unique electronic and structural properties of thiazyl
chloride derivatives also suggest potential for their use in materials science, an area ripe for

future investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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